2-Chloropyridine-4-thiol

Description

2-Chloropyridine-4-thiol is a halogenated derivative of pyridine, featuring a chlorine atom at the second position and a thiol group. This compound can be synthesized through the reaction of 2-chloropyridine with nucleophiles, which results in pyridine derivatives that are substituted at the second and fourth carbons on the heterocycle . 2-Chloropyridine-4-thiol has a molecular weight of 145.61 .

2-Chloropyridine itself is a colorless liquid primarily used in the industrial production of fungicides and insecticides . It is also used to generate antihistamines and antiarrhythmics for pharmaceutical purposes . 2-Mercaptopyridine is another related organosulfur compound, appearing as a yellow crystalline solid derived from pyridine . 2-Mercaptopyridine and its derivatives are used as acylating agents and as protecting groups for amines and imides, and can also act as selective reducing agents .

The sodium salt of a related compound, sodium 2-chloropyridine-4-thiolate, has the molecular formula C5H3ClNNaS and a molecular weight of 167.59 g/mol . Its IUPAC name is sodium;2-chloropyridine-4-thiolate . Patents are available for sodium 2-chloropyridine-4-thiolate .

• CAS No.: 106962-88-3
• Product Name: 2-Chloropyridine-4-thiol
• Molecular Formula: C5H4ClNS
• Molecular Weight: 145.61 g/mol
• IUPAC Name: 2-chloro-1H-pyridine-4-thione
• Standard InChI: InChI=1S/C5H4ClNS/c6-5-3-4(8)1-2-7-5/h1-3H,(H,7,8)
• Standard InChIKey: QPYIHKCSIHJBAI-UHFFFAOYSA-N
• SMILES: C1=CNC(=CC1=S)Cl
• Canonical SMILES: C1=CNC(=CC1=S)Cl
• PubChem Compound: 14563086
• Last Modified: Jul 17 2023